Cas no 1023860-94-7 (Amino((4-((isopropyl)phenylamino)phenyl)amino)methane-1-thione)

Amino((4-((isopropyl)phenylamino)phenyl)amino)methane-1-thione is a thiourea derivative characterized by its functionalized aromatic and isopropyl-substituted phenylamino groups. This compound exhibits potential utility in organic synthesis, coordination chemistry, and materials science due to its electron-rich thiocarbonyl and amine moieties, which facilitate metal chelation and catalytic applications. Its structural features, including steric hindrance from the isopropyl group, may enhance selectivity in ligand design. The compound’s stability and reactivity profile make it suitable for investigating reaction mechanisms or developing specialized intermediates. Further studies may explore its pharmacological or agrochemical relevance, given the bioactivity often associated with thiourea derivatives.
Amino((4-((isopropyl)phenylamino)phenyl)amino)methane-1-thione structure
1023860-94-7 structure
Product Name:Amino((4-((isopropyl)phenylamino)phenyl)amino)methane-1-thione
CAS No:1023860-94-7
MF:C16H19N3S
MW:285.407161951065
CID:4677118
Update Time:2025-11-01

Amino((4-((isopropyl)phenylamino)phenyl)amino)methane-1-thione Chemical and Physical Properties

Names and Identifiers

    • AMINO((4-((ISOPROPYL)PHENYLAMINO)PHENYL)AMINO)METHANE-1-THIONE
    • [4-(N-propan-2-ylanilino)phenyl]thiourea
    • {4-[phenyl(propan-2-yl)amino]phenyl}thiourea
    • Amino((4-((isopropyl)phenylamino)phenyl)amino)methane-1-thione
    • Inchi: 1S/C16H19N3S/c1-12(2)19(14-6-4-3-5-7-14)15-10-8-13(9-11-15)18-16(17)20/h3-12H,1-2H3,(H3,17,18,20)
    • InChI Key: IIWFDAUEWJIWKZ-UHFFFAOYSA-N
    • SMILES: S=C(N)NC1C=CC(=CC=1)N(C1C=CC=CC=1)C(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 305
  • XLogP3: 3.2
  • Topological Polar Surface Area: 73.4

Amino((4-((isopropyl)phenylamino)phenyl)amino)methane-1-thione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A170930-0.5mg
Amino((4-((isopropyl)phenylamino)phenyl)amino)methane-1-thione
1023860-94-7
0.5mg
$ 50.00 2022-06-08
TRC
A170930-1mg
Amino((4-((isopropyl)phenylamino)phenyl)amino)methane-1-thione
1023860-94-7
1mg
$ 80.00 2022-06-08
TRC
A170930-2.5mg
Amino((4-((isopropyl)phenylamino)phenyl)amino)methane-1-thione
1023860-94-7
2.5mg
$ 155.00 2022-06-08

Additional information on Amino((4-((isopropyl)phenylamino)phenyl)amino)methane-1-thione

Comprehensive Guide to Amino((4-((isopropyl)phenylamino)phenyl)amino)methane-1-thione (CAS No. 1023860-94-7)

Amino((4-((isopropyl)phenylamino)phenyl)amino)methane-1-thione (CAS No. 1023860-94-7) is a specialized organic compound with significant potential in various research and industrial applications. This compound, characterized by its unique thione functional group and phenylamino structure, has garnered attention in the fields of pharmaceutical research, material science, and chemical synthesis. Its molecular structure, which includes an isopropyl group and a methane-1-thione moiety, offers versatility in chemical reactivity and binding properties.

The compound's CAS number 1023860-94-7 is a critical identifier for researchers and suppliers, ensuring precise communication and traceability in scientific literature and commercial transactions. The amino and thione groups in its structure make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of bioactive compounds and functional materials. Recent studies have highlighted its potential in drug discovery, where its ability to interact with biological targets is being explored.

One of the most discussed applications of Amino((4-((isopropyl)phenylamino)phenyl)amino)methane-1-thione is its role in catalysis and polymer chemistry. Researchers are investigating its use as a ligand in catalytic systems, where its electron-donating and chelating properties can enhance reaction efficiency. Additionally, its incorporation into polymeric materials has shown promise in improving thermal stability and mechanical properties, making it relevant for advanced material applications.

From an SEO perspective, users frequently search for terms like "Amino((4-((isopropyl)phenylamino)phenyl)amino)methane-1-thione uses", "CAS 1023860-94-7 properties", and "thione compounds in pharmaceutical research". Addressing these queries, this compound's solubility, stability, and reactivity are key points of interest. It is soluble in common organic solvents such as DMSO and DMF, which facilitates its use in laboratory settings. Its stability under ambient conditions makes it a practical choice for long-term storage and handling.

The growing interest in sustainable chemistry and green synthesis has also brought attention to compounds like Amino((4-((isopropyl)phenylamino)phenyl)amino)methane-1-thione. Researchers are exploring its potential in eco-friendly chemical processes, where its efficiency and selectivity could reduce waste and energy consumption. This aligns with broader industry trends toward environmentally responsible practices, making it a relevant topic for both academic and industrial audiences.

In summary, Amino((4-((isopropyl)phenylamino)phenyl)amino)methane-1-thione (CAS No. 1023860-94-7) is a compound of significant scientific and industrial interest. Its unique structural features and versatile applications in pharmaceuticals, materials science, and catalysis make it a valuable subject for ongoing research. As the demand for innovative chemical solutions grows, this compound is poised to play a pivotal role in advancing cutting-edge technologies and sustainable practices.

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